![molecular formula C48H60N8O13S3 B609057 Mitapivat sulfate CAS No. 2151847-10-6](/img/structure/B609057.png)
Mitapivat sulfate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mitapivat sulfate, also known as AG-348 sulfate hydrate, is an allosteric activator of Pyruvate Kinase (PK) that may be useful in the treatment of Pyruvate Kinase Deficiency.
Scientific Research Applications
Mitapivat in Sickle Cell Disease and Thalassemia
- Efficacy in Sickle Cell Disease : Mitapivat shows potential in increasing hemoglobin concentrations and restoring erythrocyte pyruvate kinase (PKR) thermostability, leading to decreased hemoglobin polymerization (Pilo & Angelucci, 2023).
- Application in Thalassemia : Mitapivat is hypothesized to increase ATP production in thalassemia, mitigating harmful effects on red blood cells. Clinical trials demonstrate its efficacy in improving anemia and safety in patients with non-transfusion-dependent α-thalassemia or β-thalassemia (Pilo & Angelucci, 2023).
Mitapivat for Hereditary Hemolytic Anemias
- Clinical Development : Mitapivat, a novel pyruvate kinase activator, is under evaluation in clinical trials for a range of hereditary hemolytic anemias, including pyruvate kinase deficiency (PKD), showing promising results in phase III trials (Al‐Samkari & van Beers, 2021).
- Mitapivat in PKD : A phase 2 study demonstrated the safety and efficacy of mitapivat in adults with PKD, showing rapid increases in hemoglobin levels and sustained responses (Grace et al., 2019).
Preclinical and Clinical Trials
- Thalassemic Mice Studies : Mitapivat improved transfusion burden and reduced iron overload in thalassemic mice, indicating potential benefits in transfusion-dependent β-thalassemic patients (Matte’ et al., 2021).
- Sickle Cell Disease Phase I Study : A Phase I study in adults with SCD showed mitapivat to be well-tolerated, with potential disease-modifying effects (Xu et al., 2022).
Pediatric Studies
- Mitapivat in Pediatric Patients : Pharmacokinetic modeling supports the dose selection of mitapivat in pediatric phase 3 studies, indicating its application in younger populations (Yin et al., 2022).
properties
CAS RN |
2151847-10-6 |
---|---|
Molecular Formula |
C48H60N8O13S3 |
Molecular Weight |
1053.23 |
IUPAC Name |
N-(4-(4-(cyclopropylmethyl)piperazine-1-carbonyl)phenyl)quinoline-8-sulfonamide hemisulfate trihydrate |
InChI |
1S/2C24H26N4O3S.H2O4S.3H2O/c2*29-24(28-15-13-27(14-16-28)17-18-6-7-18)20-8-10-21(11-9-20)26-32(30,31)22-5-1-3-19-4-2-12-25-23(19)22;1-5(2,3)4;;;/h2*1-5,8-12,18,26H,6-7,13-17H2;(H2,1,2,3,4);3*1H2 |
InChI Key |
DMRIPASJCJRBMV-UHFFFAOYSA-N |
SMILES |
O.O.O.OS(=O)(=O)O.O=C(N1CCN(CC2CC2)CC1)c3ccc(NS(=O)(=O)c4cccc5cccnc45)cc3.O=C(N6CCN(CC7CC7)CC6)c8ccc(NS(=O)(=O)c9cccc%10cccnc9%10)cc8 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AG-348 sulfate hydrate, Mitapivat sulfate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.